Cas no 2648851-48-1 ((1S,4S)-7,7-dimethyl-2-oxobicyclo2.2.1heptan-1-ylmethanesulfonamide)

(1S,4S)-7,7-Dimethyl-2-oxobicyclo[2.2.1]heptan-1-ylmethanesulfonamide is a chiral bicyclic sulfonamide derivative with a rigid norbornane-like framework. Its stereospecific (1S,4S) configuration and ketone functionality at the 2-position enhance its utility as a versatile intermediate in asymmetric synthesis. The methanesulfonamide group provides stability and facilitates further functionalization, while the 7,7-dimethyl substitution imparts steric hindrance, influencing selectivity in reactions. This compound is particularly valuable in pharmaceutical and agrochemical research, where its structural rigidity and defined stereochemistry enable precise control over reaction outcomes. Its high purity and well-characterized properties make it suitable for applications requiring stringent stereochemical control, such as chiral auxiliaries or ligand design.

(1S,4S)-7,7-dimethyl-2-oxobicyclo2.2.1heptan-1-ylmethanesulfonamide structure

2648851-48-1 structure

Product Name:(1S,4S)-7,7-dimethyl-2-oxobicyclo2.2.1heptan-1-ylmethanesulfonamide

CAS No:2648851-48-1

MF:C₁₀H₁₇NO₃S

MW:231.311881780624

CID:6100554

PubChem ID:23351434

Update Time:2025-06-07

(1S,4S)-7,7-dimethyl-2-oxobicyclo2.2.1heptan-1-ylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

- (1S,4S)-7,7-dimethyl-2-oxobicyclo2.2.1heptan-1-ylmethanesulfonamide
- 2648851-48-1
- EN300-1629204
- (1R)-(-)-10-Camphorsulfonamide
- AKOS002783492
- 72597-34-3
- [(1S,4S)-7,7-DIMETHYL-2-OXOBICYCLO[2.2.1]HEPTAN-1-YL]METHANESULFONAMIDE
- Inchi： 1S/C10H17NO3S/c1-9(2)7-3-4-10(9,8(12)5-7)6-15(11,13)14/h7H,3-6H2,1-2H3,(H2,11,13,14)/t7-,10+/m0/s1
- InChI Key： SBLUNABTQYDFJM-OIBJUYFYSA-N
- SMILES： S(C[C@@]12C(C[C@H](CC1)C2(C)C)=O)(N)(=O)=O

Computed Properties

Exact Mass: 231.09291458g/mol
Monoisotopic Mass: 231.09291458g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 407
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 85.6Å²

(1S,4S)-7,7-dimethyl-2-oxobicyclo2.2.1heptan-1-ylmethanesulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1629204-0.05g	[(1S,4S)-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl]methanesulfonamide	2648851-48-1	0.05g	$539.0	2023-06-04
Enamine	EN300-1629204-0.1g	[(1S,4S)-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl]methanesulfonamide	2648851-48-1	0.1g	$565.0	2023-06-04
Enamine	EN300-1629204-0.25g	[(1S,4S)-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl]methanesulfonamide	2648851-48-1	0.25g	$591.0	2023-06-04
Enamine	EN300-1629204-0.5g	[(1S,4S)-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl]methanesulfonamide	2648851-48-1	0.5g	$616.0	2023-06-04
Enamine	EN300-1629204-1.0g	[(1S,4S)-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl]methanesulfonamide	2648851-48-1	1g	$642.0	2023-06-04
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Enamine	EN300-1629204-5.0g	[(1S,4S)-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl]methanesulfonamide	2648851-48-1	5g	$1862.0	2023-06-04
Enamine	EN300-1629204-10.0g	[(1S,4S)-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl]methanesulfonamide	2648851-48-1	10g	$2762.0	2023-06-04
Enamine	EN300-1629204-50mg	[(1S,4S)-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl]methanesulfonamide	2648851-48-1	50mg	$539.0	2023-09-22
Enamine	EN300-1629204-100mg	[(1S,4S)-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl]methanesulfonamide	2648851-48-1	100mg	$565.0	2023-09-22